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Introduction

M510FO0L1 is the primary hydroxylated metabolite of boscalid, a broad-spectrum succinate
dehydrogenase inhibitor (SDHI) fungicide used extensively in agriculture. Due to its potential to
co-occur with the parent compound in various environmental compartments, the environmental
risk assessment of boscalid often considers the combined residues of both boscalid and
M510F01.[1] Understanding the environmental fate and toxicological profile of M510F01 is
therefore crucial for a comprehensive assessment of the ecological risks associated with
boscalid use.

These application notes provide a summary of the practical applications of M510F01 in
environmental risk assessment, including its toxicological data, the signaling pathway it affects,
and detailed protocols for its detection and analysis in environmental matrices. M510F01 is
classified as toxic to aquatic life with long-lasting effects.[2]

Data Presentation: Ecotoxicological Profile of
M510F01

While comprehensive ecotoxicological data for M510F01 is not as extensive as for its parent
compound, boscalid, the following table summarizes available toxicological endpoints. It is
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important to note that for regulatory purposes, the risk assessment often relies on the toxicity
data of the parent compound, boscalid, as a conservative approach.

Species Endpoint Value Reference

Rattus norvegicus

Acute Oral LD50 > 5000 mg/kg bw [2]
(Rat)
Rattus norvegicus
Acute Dermal LD50 > 2000 mg/kg bw [2]
(Rat)
Rattus norvegicus Acute Inhalation LC50
> 5.4 mg/L [2]
(Rat) (4h)
Toxic to aquatic life
Aquatic Organisms Chronic Toxicity with long lasting [2]

effects

Note: Specific LC50 (lethal concentration for 50% of a population) and NOEC (no-observed-
effect concentration) values for various aquatic and terrestrial organisms for M510F01 are not
readily available in the public domain. Risk assessments often refer to the comprehensive
dataset of the parent compound, boscalid.[3]

Signaling Pathway: Inhibition of Succinate
Dehydrogenase

The primary mechanism of toxicity for boscalid and its metabolite M510FO01 is the inhibition of
the enzyme succinate dehydrogenase (SDH), also known as Complex I, in the mitochondrial
electron transport chain. This inhibition disrupts cellular respiration and energy production. The
following diagram illustrates the succinate dehydrogenase inhibition adverse outcome pathway
(AOP).
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M510F01 Exposure

Inhibition of
Succinate Dehydrogenase (Complex II)

Leads to Causes

Succinate Electron Transport Chain
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ATP Depletion Oxidative Stress

Cellular Damage and
Apoptosis

Leads to

Adverse Organismal Effects
(e.g., reduced growth, reproduction)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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